Cas no 6332-14-5 ( )
structure
Product Name:
CAS No:6332-14-5
MF:C14H26N2
MW:222.369643688202
CID:959727
PubChem ID:235878
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-undecyl-1H-pyrazole
- 3-undecyl-1(2)H-pyrazole
- AC1L5VD2
- AC1Q4WVF
- AG-J-56572
- AR-1G9588
- CTK5B8632
- NSC37676
- DTXSID40284569
- 6332-14-5
- NSC-37676
-
-
- Inchi： 1S/C14H26N2/c1-2-3-4-5-6-7-8-9-10-11-14-12-13-15-16-14/h12-13H,2-11H2,1H3,(H,15,16)
- InChI Key： PZTOMDGTAFYOHW-UHFFFAOYSA-N
- SMILES： N1C(=CC=N1)CCCCCCCCCCC
Computed Properties
- Exact Mass: 222.20978
- Monoisotopic Mass: 222.209598838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 28.7Ų
Experimental Properties
- PSA: 28.68
- LogP: 4.48300
Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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